Cas no 446278-43-9 (N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide
• CAS No: 446278-43-9
• MF: C₂₀H₁₃FN₂OS
• MW: 348.393426656723
• CID: 6340529
• PubChem ID: 694404
• Update Time: 2025-06-27

N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide
• 446278-43-9
• N-[2-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide
• AKOS000476966
• Oprea1_770015
• N-(2-(benzo[d]thiazol-2-yl)phenyl)-2-fluorobenzamide
• JLUWZWGGHXOSNC-UHFFFAOYSA-N
• F0882-1011
• WAY-320526
• N-[2-(13-BENZOTHIAZOL-2-YL)PHENYL]-2-FLUOROBENZAMIDE
• SCHEMBL12963238
• Cambridge id 7125450
• AP-970/06212052
• Z28933317
• Benzamide, N-[2-(1,3-benzothiazol-2-yl)phenyl]-2-fluoro-
• N-(2-Benzothiazol-2-yl-phenyl)-2-fluoro-benzamide

• Inchi： 1S/C20H13FN2OS/c21-15-9-3-1-7-13(15)19(24)22-16-10-4-2-8-14(16)20-23-17-11-5-6-12-18(17)25-20/h1-12H,(H,22,24)
• InChI Key： JLUWZWGGHXOSNC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=CC=C1NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 348.07326238g/mol
• Monoisotopic Mass: 348.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide

Introduction to N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide (CAS No. 446278-43-9)

N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 446278-43-9, represents a convergence of molecular diversity and functional specificity, making it a subject of intense research interest.

The molecular structure of N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide incorporates key pharmacophoric elements that are highly relevant to modern drug discovery. The presence of a 1,3-benzothiazole moiety is particularly noteworthy, as this heterocyclic scaffold is well-documented for its role in various biological processes and has been extensively explored in the development of bioactive molecules. The benzothiazole ring contributes to the compound's overall electronic properties and interacts favorably with biological targets, enhancing its pharmacological potential.

Furthermore, the incorporation of a phenyl group and a fluorobenzamide moiety further enriches the compound's structural complexity. The phenyl ring is a common feature in many pharmacologically active agents, known for its ability to modulate receptor binding affinities and selectivities. The fluorobenzamide segment introduces additional functional diversity, often improving metabolic stability and binding interactions with biological targets. This combination of structural elements makes N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide a promising candidate for further investigation.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher efficacy and reduced side effects. N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide aligns with this trend, as it embodies the principles of rational drug design. The compound's unique structural features have prompted researchers to explore its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The benzothiazole moiety, in particular, has been extensively studied for its anti-inflammatory and anticancer properties. Numerous preclinical studies have demonstrated the ability of benzothiazole derivatives to modulate key signaling pathways involved in disease progression. For instance, certain benzothiazole compounds have been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators. This mechanism suggests that N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide could exhibit similar anti-inflammatory effects.

In addition to its anti-inflammatory potential, the compound's structure suggests it may have significant applications in oncology research. The combination of a benzothiazole ring with a fluorobenzamide moiety creates a molecular entity that can interact with various intracellular targets involved in cancer cell proliferation and survival. Preliminary studies have indicated that such structural motifs can disrupt oncogenic signaling pathways, making them attractive candidates for further development into anticancer therapeutics.

The fluorine atom in the fluorobenzamide segment is another critical feature that enhances the compound's pharmacological profile. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug properties such as lipophilicity, metabolic stability, and binding affinity. The presence of this fluorine atom may contribute to the compound's ability to bind tightly to biological targets while minimizing off-target effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide. Molecular modeling studies have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers predict potential binding modes and optimize the compound's structure for improved efficacy and selectivity.

The synthesis of N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide represents another area where innovation has been paramount. The synthesis involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These techniques include palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, which are essential for forming carbon-carbon bonds with high precision.

The pharmacokinetic properties of N-2-(1,3-benzothiazol-2-yl)phenyl-2-fluorobenzamide are also under scrutiny as part of its overall evaluation as a potential therapeutic agent. Studies have focused on understanding how quickly the compound is absorbed into the bloodstream (oral bioavailability), how it is distributed throughout the body (distribution), how it is metabolized (metabolism), and how it is excreted from the body (excretion). These parameters are critical for determining whether the compound can reach effective therapeutic levels in vivo and whether it will accumulate to toxic levels over time.

Efficacy trials are another crucial aspect of evaluating N-2-(1,3-benzothiazol-2-ylyl)phenyl)-fluorobenzamide. Preclinical studies using cell culture models and animal models have provided initial evidence of its biological activity. However, these findings must be validated through clinical trials involving human subjects before any definitive conclusions can be drawn about its therapeutic potential.

The development pipeline for N₂⁻(₁₃⁻BENZOTHIAZOL)_-₂-PHENYL-₂⁻FLUOROBEZAMIDE(CAS No: 44627843–9) remains an active area of research with several ongoing projects aimed at optimizing its pharmacological profile further. Researchers are exploring modifications to enhance its potency while minimizing side effects or toxicity issues associated with similar compounds previously studied.

In conclusion,N₂⁻(₁₃⁻BENZOTHIAZOL)_-₂-PHENYL-₂⁻FLUOROBEZAMIDE(CAS No: 44627843–9),withitsuniquestructuralfeaturesandpotentialbiologicalactivitiesrepresentsanexcitingdevelopmentinpharmaceuticalchemistry.Numerousstudieshavehighlighteditspromiseasateapeuticagent,andfurtherinvestigationislikelytoyieldvaluableinsightsintoitsapplicationinvarioustherapeuticareas.Forthcomingclinicaltrialsandpharmacokineticstudieswillbeessentialinconfirmingthesepreliminaryfindingsandpotentiallyleadingtonewtreatmentsforpatients worldwide.